![molecular formula C10H16N4S2 B5676740 1,3-dimethyl-N-[3-(methylthio)propyl]-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine](/img/structure/B5676740.png)
1,3-dimethyl-N-[3-(methylthio)propyl]-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine
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Overview
Description
The compound belongs to a class of chemicals that feature a pyrazolo[3,4-d]thiazole core, a structure of interest due to its potential for various chemical reactions and properties. This introduction sets the stage for a detailed exploration into its synthesis, molecular structure, chemical reactions, and properties.
Synthesis Analysis
Research has delved into synthesizing pyrazolo[3,4-d]thiazole derivatives, highlighting methods such as the reaction of Appel salt with 1H-pyrazol-5-amines. This process yields N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)-1H-pyrazol-5-amines and 6H-pyrazolo[3,4-c]isothiazole-3-carbonitriles, among other products, under varied pH conditions to influence the product ratio favorably (Koyioni et al., 2014).
Molecular Structure Analysis
The molecular structure of these compounds, including pyrazolo[3,4-d]thiazole derivatives, has been elucidated using techniques like single crystal X-ray crystallography, providing accurate geometric details and helping correct previous structural misassignments (Koyioni et al., 2014).
Chemical Reactions and Properties
The chemical reactivity and properties of pyrazolo[3,4-d]thiazole derivatives involve interactions with various reagents, leading to a spectrum of products. These reactions are influenced by factors such as the substituents on the pyrazole ring and the reaction conditions, including pH and temperature, allowing for a versatile synthesis approach to different derivatives (Koyioni et al., 2014).
properties
IUPAC Name |
1,3-dimethyl-N-(3-methylsulfanylpropyl)pyrazolo[3,4-d][1,3]thiazol-5-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4S2/c1-7-8-9(14(2)13-7)12-10(16-8)11-5-4-6-15-3/h4-6H2,1-3H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKXPWAPSEGZVLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1SC(=N2)NCCCSC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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